Cas no 86231-09-6 (Sodium 3,4,5-trichlorophenolate)

• Product Name: Sodium 3,4,5-trichlorophenolate
• CAS No: 86231-09-6
• MF: C₆H₂Cl₃NaO
• MW: 219.428249835968
• CID: 734183
• PubChem ID: 23662560
• Update Time: 2025-04-19

Sodium 3,4,5-trichlorophenolate Chemical and Physical Properties

Names and Identifiers

• Sodium 3,4,5-trichlorophenolate
• 86231-09-6
• DTXSID30235449
• EINECS 289-208-2
• NS00092999

• Inchi： 1S/C6H3Cl3O.Na/c7-4-1-3(10)2-5(8)6(4)9;/h1-2,10H;/q;+1/p-1
• InChI Key： NQBODVNQFWZLQQ-UHFFFAOYSA-M
• SMILES： ClC1=C(C=C(C=C1Cl)[O-])Cl.[Na+]

Computed Properties

• Exact Mass: 217.906892
• Monoisotopic Mass: 217.906892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.1

Experimental Properties

• Boiling Point: 281.3°C at 760 mmHg
• Flash Point: 123.9°C